Cas no 113770-80-2 (N-(2,4,6-trimethoxyphenyl)octadeca-9,12,15-trienamide)

• Product name: N-(2,4,6-trimethoxyphenyl)octadeca-9,12,15-trienamide
• CAS No: 113770-80-2
• MF: C₂₇H₄₁NO₄
• MW: 443.619
• CID: 2611589
• PubChem ID: 54238643

N-(2,4,6-trimethoxyphenyl)octadeca-9,12,15-trienamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4,6-trimethoxyphenyl)octadeca-9,12,15-trienamide
• DTXSID50709970
• N-(2,4,6-TRIMETHOXYPHENYL)OCTADECA-9,12,15-TRIENAMIDE
• 113770-80-2

• Inchi： InChI=1S/C27H41NO4/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-26(29)28-27-24(31-3)21-23(30-2)22-25(27)32-4/h6-7,9-10,12-13,21-22H,5,8,11,14-20H2,1-4H3,(H,28,29)
• InChI Key： QOKAFBFIOSAIDM-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 443.30355879Da
• Monoisotopic Mass: 443.30355879Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 17
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• Topological Polar Surface Area: 56.8Ų
• XLogP3: 7.1